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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of technical grade Dimethylvinphos. The information is presented to support

research, development, and safety assessments of this organophosphate insecticide.

Chemical Identity and Composition
Dimethylvinphos, with the chemical name 2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl

phosphate, is a synthetic organophosphate insecticide.[1] Technical grade Dimethylvinphos is

primarily composed of the (Z)-isomer, which is the more biologically active form, though it exists

as two geometric isomers, (E) and (Z), due to the carbon-carbon double bond in its vinyl side

chain.[2]

Table 1: Chemical Identity of Dimethylvinphos
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Identifier Value

Chemical Name
2-Chloro-1-(2,4-dichlorophenyl)vinyl dimethyl

phosphate[1]

CAS Number 2274-67-1[3][4]

Molecular Formula C₁₀H₁₀Cl₃O₄P[1][3]

Molecular Weight 331.52 g/mol [3][4]

Chemical Structure

Isomers

Exists as (Z) and (E) geometric isomers.

Technical products are predominantly the (Z)-

isomer.[2]

The composition of technical grade Dimethylvinphos can vary depending on the

manufacturing process. Impurities may arise from starting materials or side reactions during

synthesis. While a specific list of impurities for every technical grade product is not publicly

available, organophosphate production can potentially lead to impurities such as isomers of the

active ingredient, unreacted starting materials, and by-products of phosphorylation. Regulatory

bodies require that the identity and concentration of significant impurities in the technical active

ingredient be reported.

Physical Properties
The physical properties of technical grade Dimethylvinphos are crucial for understanding its

environmental fate and for the development of formulations. These properties are summarized

in Table 2.

Table 2: Physical Properties of Technical Grade Dimethylvinphos
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Property Value

Appearance

White to off-white or light red crystalline powder

or crystals.[1] Can also be a colorless to pale

yellow liquid with a distinctive odor.[1]

Melting Point 69-70 °C[5]

Boiling Point

126 °C at 0.05 Torr[3]; 368.6 °C at 760

mmHg[5]. Decomposes before boiling under

normal atmospheric pressure.[2]

Vapor Pressure 1.3 x 10⁻³ Pa at 25 °C[5]

Density 1.448 g/cm³[5]

Solubility

   In Water 130 mg/L at 20 °C[2]

   In Organic Solvents

Moderately soluble in organic solvents.[1]

Specific solubilities include: Xylene: 325 g/L at

20 °C[6], Acetone: 375 g/L at 20 °C[6],

Cyclohexanone: 475 g/L at 20 °C[6]

Octanol-Water Partition Coefficient (Log P) 4.94810[5]

Chemical Properties
The chemical properties of Dimethylvinphos, particularly its stability and reactivity, are key to

its mode of action and environmental persistence.

Table 3: Chemical Properties of Technical Grade Dimethylvinphos
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Property Description

Stability Unstable in sunlight.[6]

Hydrolysis

Hydrolyzes in neutral water with a half-life of 40

days.[6] The hydrolysis of organophosphates

typically involves the cleavage of the phosphate

ester bonds.

Mode of Action
Acetylcholinesterase (AChE) inhibitor. It acts as

a contact and stomach poison.[2]

Experimental Protocols
The determination of the physical and chemical properties of pesticides like Dimethylvinphos
is governed by internationally recognized guidelines to ensure data consistency and reliability.

The most commonly followed are the OECD Guidelines for the Testing of Chemicals.

Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance. For

a crystalline solid like Dimethylvinphos, the capillary tube method is commonly employed.

Principle: A small, packed sample in a capillary tube is heated, and the temperature range

from the first visible signs of melting to the complete disappearance of the solid phase is

recorded.

Apparatus: A melting point apparatus with a heating block or bath and a calibrated

thermometer or temperature sensor.

Procedure:

A small amount of the finely powdered technical grade Dimethylvinphos is packed into a

capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.
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The temperatures at which melting begins and is complete are recorded to define the

melting range.

Boiling Point (OECD Guideline 103)
Given that Dimethylvinphos decomposes before boiling at atmospheric pressure, this property

is typically determined under reduced pressure. The dynamic method is suitable for this

purpose.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding pressure. The dynamic method involves measuring the vapor pressure at

different temperatures.

Apparatus: A boiling point apparatus equipped for vacuum operation, a manometer, and a

calibrated temperature sensor.

Procedure:

The sample is placed in the apparatus, and the pressure is reduced to a known level (e.g.,

0.05 Torr).

The sample is heated, and the temperature at which it boils is recorded.

This can be repeated at several different pressures to establish a vapor pressure-

temperature relationship.

Vapor Pressure (OECD Guideline 104)
This guideline outlines several methods for determining vapor pressure. For a compound with a

low vapor pressure like Dimethylvinphos, the Knudsen effusion method is appropriate.

Principle: The rate of mass loss of a substance effusing through a small orifice into a vacuum

is measured at a constant temperature. The vapor pressure is calculated from this rate.

Apparatus: A Knudsen effusion cell, a high-vacuum system, a microbalance, and a constant

temperature bath.

Procedure:
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The Knudsen cell is filled with the test substance.

The cell is placed in a high-vacuum chamber maintained at a constant temperature.

The rate of mass loss is determined by continuously monitoring the weight of the cell.

The vapor pressure is calculated using the Knudsen equation.

Water Solubility (OECD Guideline 105)
The shake-flask method is a common technique for determining the water solubility of

substances.

Principle: An excess amount of the test substance is equilibrated with water at a constant

temperature. The concentration of the substance in the aqueous phase is then determined.

Apparatus: A constant temperature shaker or bath, centrifuge, and an analytical instrument

(e.g., HPLC or GC) for concentration measurement.

Procedure:

An excess of technical grade Dimethylvinphos is added to a flask containing a known

volume of water.

The flask is agitated in a constant temperature bath until equilibrium is reached (typically

24-48 hours).

The solution is centrifuged or filtered to remove undissolved solid.

The concentration of Dimethylvinphos in the clear aqueous phase is determined using a

suitable analytical method.

Partition Coefficient (n-octanol/water) (OECD Guideline
117)
The High-Performance Liquid Chromatography (HPLC) method is a rapid and reliable

technique for determining the octanol-water partition coefficient (Log P).
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Principle: The retention time of the test substance on a reverse-phase HPLC column is

measured. The Log P is then calculated by comparing this retention time to that of a series of

reference compounds with known Log P values.

Apparatus: An HPLC system with a reverse-phase column (e.g., C18) and a suitable

detector (e.g., UV).

Procedure:

A calibration curve is generated by injecting a series of reference compounds with known

Log P values and recording their retention times.

A solution of Dimethylvinphos is injected onto the same column under identical

conditions.

The retention time of Dimethylvinphos is measured.

The Log P of Dimethylvinphos is determined by interpolation from the calibration curve.

Mandatory Visualizations
Synthesis of Dimethylvinphos
The synthesis of Dimethylvinphos typically involves the reaction of an appropriate chlorinated

acetophenone with a trialkyl phosphite.

Reactants

Product

2,2',4'-Trichloroacetophenone

Perkow Reaction

+

Trimethyl phosphite Dimethylvinphos

Click to download full resolution via product page
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Caption: Generalized synthesis scheme for Dimethylvinphos via the Perkow reaction.

Mechanism of Action: Acetylcholinesterase Inhibition
As an organophosphate, Dimethylvinphos exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE).
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Caption: Signaling pathway of acetylcholinesterase (AChE) inhibition by Dimethylvinphos.
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Degradation Pathways
Dimethylvinphos can degrade in the environment through processes like hydrolysis and

photodegradation.

Hydrolysis Photodegradation

Dimethylvinphos

Desmethyl Dimethylvinphos
+

2,4-Dichlorophenacyl chloride

Water

Various smaller chlorinated
and phosphorylated molecules

Sunlight (UV)

Click to download full resolution via product page

Caption: Primary degradation pathways for Dimethylvinphos in the environment.

Experimental Workflow for Physical Property
Determination
The general workflow for determining a physical property of a technical grade chemical

according to a standard guideline involves several key steps.
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Select Standard Method
(e.g., OECD Guideline)
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Caption: General experimental workflow for determining physical properties of chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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